Cas no 2172205-42-2 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropane-1-carboxylic acid
• CAS No: 2172205-42-2
• MF: C₂₆H₂₁FN₂O₅
• MW: 460.453750371933
• CID: 6429470
• PubChem ID: 165541629
• Update Time: 2025-05-21

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropane-1-carboxylic acid
• EN300-1493715
• 2172205-42-2
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C26H21FN2O5/c27-15-9-10-22(20(13-15)23(30)29-26(11-12-26)24(31)32)28-25(33)34-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21H,11-12,14H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： QJYVTYYPIXFFLI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1)C(NC1(C(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.14344994g/mol
• Monoisotopic Mass: 460.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropane-1-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropane-1-carboxylic acid

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropane-1-carboxylic acid (CAS No. 2172205-42-2) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, materials science, and advanced chemical synthesis. Its structure, which incorporates a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a fluorobenzamide moiety, makes it uniquely suited for applications requiring high stability, reactivity, and functional diversity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The cyclopropane ring in this molecule provides exceptional strain energy, which can be harnessed to design bioactive compounds with improved pharmacokinetic profiles. The Fmoc group, a well-known protecting group in peptide synthesis, adds versatility to the molecule by enabling precise control over reactivity during chemical transformations. This feature is particularly valuable in the synthesis of complex biomolecules and advanced materials.

The presence of a fluorobenzamide moiety introduces additional functionality to the compound. Fluorine substitution is known to enhance lipophilicity and metabolic stability, making this compound an attractive candidate for drug delivery systems. Recent research has demonstrated that such fluorinated compounds can serve as effective carriers for targeted drug delivery, reducing systemic toxicity while improving therapeutic efficacy.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of Fmoc-amino acids with fluorobenzamide derivatives. The reaction conditions are optimized to ensure high yields and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance efficiency but also align with green chemistry principles by minimizing waste and energy consumption.

The applications of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropane-1-carboxylic acid extend beyond pharmaceuticals. In materials science, its unique combination of structural rigidity and functional groups makes it a promising candidate for the development of advanced polymers and nanomaterials. For instance, it can serve as a building block for self-healing polymers or stimuli-responsive materials, which are highly sought after in industries ranging from electronics to healthcare.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Researchers are actively exploring ways to improve the sustainability of its production processes, including the use of renewable feedstocks and biodegradable intermediates. These efforts underscore the growing importance of eco-friendly practices in modern chemistry.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropane-1-carboxylic acid represents a cutting-edge advancement in organic chemistry. Its versatile structure, combined with recent breakthroughs in synthetic methodologies and application development, positions it as a key player in diverse scientific domains. As research continues to uncover new potentials for this compound, its role in shaping future innovations across industries is expected to grow significantly.